Octamethylcyclopentasiloxane

• Molecular Formula: C8H24O5Si5
• Molecular Weight: 340.70 g/mol
• SMILES: C[Si]1(O[Si]O[Si](O[Si](O[Si](O1)(C)C)(C)C)(C)C)C
• InChI: InChI=1S/C8H24O5Si5/c1-15(2)9-14-10-16(3,4)12-18(7,8)13-17(5,6)11-15/h1-8H3
• InChIKey: WGWHEQZAHLQFPR-UHFFFAOYSA-N

D5 Procurement-Grade Physicochemical and Regulatory Profile

Decamethylcyclopentasiloxane (D5, CAS 541-02-6) is a cyclic volatile methylsiloxane (cVMS) composed of five dimethylsiloxane units forming a ten-membered Si–O ring [1]. At ambient temperature D5 is a colorless, low-viscosity liquid (density ~0.958 g/mL at 25 °C) with a boiling point of approximately 210 °C and vapor pressure of ~20–33 Pa at 25 °C, positioning it as an intermediate-volatility member of the D4–D5–D6 homologous series [2]. It exhibits pronounced hydrophobicity (log Kow ~8.07) and very low water solubility (~17 ppb at 23 °C) [1][3]. D5 is a high-production-volume chemical, with an estimated 17,300 metric tons used in personal care products alone within the EU in 2004, dwarfing the volumes of its nearest cyclic homologs D4 (579 tons) and D6 (1,989 tons) [4]. Its regulatory status as a substance of very high concern (SVHC) under EU REACH due to vPvB (very persistent, very bioaccumulative) properties makes procurement decisions contingent on demonstrable performance differentiation that justifies continued use where substitution is being evaluated [5].

1

Intermediate-volatility carrier context for leave-on and rinse-off formulation research

Supports evaporation-rate-dependent performance studies

2

Ring-size-specific environmental fate modeling; OH radical and sludge partitioning inputs

vPvB regulatory status requires documented performance differentiation

3

Cyclic topology reference for ophthalmic silicone oil quality control and cytotoxicity screening

Distinct from linear siloxane analogs in cell-model response

• [1] Wikipedia contributors. Decamethylcyclopentasiloxane. Wikipedia, The Free Encyclopedia. Accessed May 2026. View Source
• [2] ChemicalBook. Decamethylcyclopentasiloxane (CAS 541-02-6) – Physicochemical Properties. Accessed May 2026. View Source
• [3] NICNAS (Australian Government). Cyclic volatile methyl siloxanes (cVMS): Environment tier II assessment. 2018. View Source
• [4] Safron A, Strandell M, Kierkegaard A, et al. Rate Constants and Activation Energies for Gas-Phase Reactions of Three Cyclic Volatile Methyl Siloxanes with the Hydroxyl Radical. Int J Chem Kinet. 2015;47(7):420–428. View Source
• [5] European Chemicals Agency (ECHA). Candidate List of substances of very high concern for Authorisation – Decamethylcyclopentasiloxane. 2018. View Source

Why D5 Cannot Be Generically Substituted: Ring-Size Gradients

Cyclic volatile methylsiloxanes D4, D5, and D6 share a common [–Si(CH₃)₂–O–]ₙ repeat unit but differ in ring size (n = 4, 5, and 6), producing systematic and practically consequential gradients in vapor pressure, dermal absorption, atmospheric reactivity, and environmental partitioning [1]. A formulator who replaces D5 with D4 gains faster evaporation and a lighter initial skin feel but at the cost of roughly an order-of-magnitude higher dermal absorption (0.5% vs. 0.04% of applied dose) [2], a 33% slower atmospheric OH-radical degradation rate [3], and a PBT (persistent, bioaccumulative, and toxic) rather than vPvB classification under REACH [4]. Conversely, substituting D5 with D6 yields a heavier, slower-evaporating product with only an 8% incremental gain in atmospheric degradation rate over D5 [3] and substantially higher cost due to lower production volume [1]. Even linear siloxane analogs (L4, L5), which share similar molecular formulas, exhibit fundamentally different biological activity profiles: D5 shows significantly higher cytotoxicity than its linear counterpart L5 (dodecamethylpentasiloxane) in retinal cell assays, meaning cyclic-versus-linear topology—not merely molecular weight—governs toxicological behavior [5]. These compound-specific gradients mean that performance, safety, and environmental fate cannot be preserved by simple within-class interchange.

D5 (Target) Dermal absorption ~0.04%; vapor pressure ~20–33 Pa; intermediate volatility

vs

D4 Substitute ~12× higher dermal absorption; ~4–6× faster evaporation; PBT classification

D5 (Target) OH radical k_OH = 2.6 × 10⁻¹²; manageable evaporation during processing

vs

D6 Substitute Only 8% faster degradation; ~7–11× lower vapor pressure; higher cost, potential residue

D5 (Cyclic) Cyclic topology; moderate cytotoxicity on retinal cells (24 h)

vs

L5 (Linear) Linear topology; no significant cytotoxicity over 72 h; different biological profile

Ring-size and topology gradients mean performance, dermal exposure, and environmental fate may not transfer directly within the cVMS class. Substitution requires application-specific validation.

• [1] Safron A, Strandell M, Kierkegaard A, et al. Rate Constants and Activation Energies for Gas-Phase Reactions of Three Cyclic Volatile Methyl Siloxanes with the Hydroxyl Radical. Int J Chem Kinet. 2015;47(7):420–428. View Source
• [2] Jovanovic ML, et al. In vitro and in vivo percutaneous absorption of ¹⁴C-octamethylcyclotetrasiloxane (¹⁴C-D4) and ¹⁴C-decamethylcyclopentasiloxane (¹⁴C-D5). Regul Toxicol Pharmacol. 2008;50(2):239–248. View Source
• [3] Safron A, Strandell M, Kierkegaard A, et al. Rate Constants and Activation Energies for Gas-Phase Reactions of Three Cyclic Volatile Methyl Siloxanes with the Hydroxyl Radical. Int J Chem Kinet. 2015;47(7):420–428. View Source
• [4] Umweltprobenbank des Bundes (German Environmental Specimen Bank). Siloxanes – D4 (PBT/vPvB), D5 and D6 (vPvB). Accessed May 2026. View Source
• [5] Ip YL, et al. What Is the Cause of Toxicity of Silicone Oil? Materials. 2021;15(1):269. View Source

Quantitative Differentiation Evidence for D5

Dermal Absorption: D5 vs. D4 in Human Skin

In a direct head-to-head in vitro study using flow-through diffusion cells with dermatomed human skin, the percutaneous absorption of D5 was one order of magnitude lower than that of D4. Single neat doses applied for 24 hours resulted in 0.04% absorption for D5 versus 0.5% for D4 [1]. In a companion in vivo rat study, systemic absorption of D5 (0.2% of applied dose, with ~30% of absorbed material reaching systemic compartments) was also substantially lower than that of D4 (≤1.0% absorbed, ~60% reaching systemic compartments) [1]. Both compounds showed >90% volatilization from the skin surface before absorption could occur, but the fraction that did penetrate was markedly lower for D5.

Dermal Absorption

Head-to-head

D5: 0.04% absorbed
D4: 0.5% absorbed

~12.5-fold lower

Supports dermal penetration endpoint context for leave-on formulation research

Human skin, flow-through diffusion, 24 h neat dose

Evidence Dimension	In vitro percutaneous absorption (% of applied dose) through dermatomed human skin over 24 h
Target Compound Data	D5: 0.04% of applied dose absorbed; >90% of absorbed material retained in skin
Comparator Or Baseline	D4: 0.5% of applied dose absorbed; >90% of absorbed material retained in skin
Quantified Difference	D5 absorption (0.04%) is approximately 12.5-fold lower than D4 absorption (0.5%) – one order of magnitude
Conditions	Flow-through diffusion cells; dermatomed human skin; single neat dose applied for 24 h; both compounds also tested in antiperspirant formulations

Why This Matters

For formulators prioritizing dermal safety and minimizing systemic exposure in leave-on personal care products, D5 offers a quantifiable and substantial reduction in skin penetration compared with D4, providing a scientifically grounded rationale for D5 selection in skin-contact applications.

• [1] Jovanovic ML, et al. In vitro and in vivo percutaneous absorption of ¹⁴C-octamethylcyclotetrasiloxane (¹⁴C-D4) and ¹⁴C-decamethylcyclopentasiloxane (¹⁴C-D5). Regul Toxicol Pharmacol. 2008;50(2):239–248. View Source

Atmospheric OH Radical Reaction Rate Comparison

Using the relative rate method with cyclohexane as a reference in a 140 mL gas-phase reaction chamber with online mass spectrometry, the second-order rate constant for reaction of D5 with OH radicals at 298 K was measured as 2.6 × 10⁻¹² cm³ molecule⁻¹ s⁻¹ (95% CI: 2.3–2.9 × 10⁻¹²), compared with 1.9 × 10⁻¹² cm³ molecule⁻¹ s⁻¹ (95% CI: 1.7–2.2 × 10⁻¹²) for D4 [1]. Reaction rates for D5 were 33% higher than for D4 (CI: 30–37%), whereas the rates for D6 were only 8% higher than for D5 (CI: 5–10%) [1]. Activation energies for all three compounds were statistically indistinguishable (4,300 ± 2,800 J/mol), indicating that the rate differences arise from pre-exponential factors related to ring size rather than mechanistic divergence [1].

OH Radical k_OH

Head-to-head

D5: 2.6 × 10⁻¹² cm³ s⁻¹

33% faster vs D4 (CI: 30–37%)

Supports atmospheric residence time modeling; relevant to persistence assessments

Relative rate method, 298 K, 95% CI reported

Evidence Dimension	Second-order rate constant for gas-phase reaction with OH radical (k_OH) at 298 K, and relative rate difference
Target Compound Data	D5: k_OH = 2.6 × 10⁻¹² cm³ molecule⁻¹ s⁻¹ (95% CI: 2.3–2.9 × 10⁻¹²)
Comparator Or Baseline	D4: k_OH = 1.9 × 10⁻¹² cm³ molecule⁻¹ s⁻¹ (95% CI: 1.7–2.2 × 10⁻¹²); D6: k_OH = 2.8 × 10⁻¹² cm³ molecule⁻¹ s⁻¹ (95% CI: 2.5–3.2 × 10⁻¹²)
Quantified Difference	D5 reaction rate 33% higher than D4 (CI: 30–37%); D6 reaction rate only 8% higher than D5 (CI: 5–10%)
Conditions	Relative rate method; cyclohexane reference; 140 mL gas-phase reaction chamber; online mass spectrometry; temperatures 313–353 K, extrapolated to 298 K

Why This Matters

Atmospheric OH radical reaction is the dominant removal pathway for cVMS from air; the 33% faster degradation of D5 relative to D4 translates to a shorter atmospheric residence time—a factor directly relevant for environmental persistence assessments under REACH and for procurement decisions where atmospheric half-life influences regulatory risk profiles.

• [1] Safron A, Strandell M, Kierkegaard A, et al. Rate Constants and Activation Energies for Gas-Phase Reactions of Three Cyclic Volatile Methyl Siloxanes with the Hydroxyl Radical. Int J Chem Kinet. 2015;47(7):420–428. View Source

Vapor Pressure and Volatility Across the D4–D6 Series

Across the D4–D5–D6 homologous series, vapor pressure decreases systematically with increasing ring size. D4 exhibits a vapor pressure of approximately 124.5 Pa at 25 °C with a boiling point of 175–176 °C [1]. D5 has a vapor pressure of 20.4–33.2 Pa at 25 °C and a boiling point of approximately 210 °C, representing a roughly 4- to 6-fold reduction in volatility compared with D4 [2][3]. D6 has a vapor pressure of approximately 3 Pa at 20–25 °C (0.0225 mm Hg) and a boiling point of ~245 °C [4]. The distinct intermediate volatility of D5 means it evaporates slowly enough to provide sustained carrier function during product application but rapidly enough to achieve a non-greasy, residue-free dry-down—a balance that is fundamentally inaccessible to either D4 (too volatile, insufficient residence time) or D6 (insufficient volatility, potential residue).

Vapor Pressure

Cross-study

D5: 20–33 Pa (25 °C)

Intermediate volatility supports carrier-function studies; D4 too volatile, D6 too persistent

~4–6× lower than D4; ~7–11× higher than D6

Evidence Dimension	Vapor pressure at 25 °C and normal boiling point
Target Compound Data	D5: vapor pressure 20.4–33.2 Pa at 25 °C; boiling point ~210 °C
Comparator Or Baseline	D4: vapor pressure ~124.5 Pa at 25 °C; boiling point 175–176 °C; D6: vapor pressure ~3 Pa (0.0225 mm Hg) at 25 °C; boiling point ~245 °C
Quantified Difference	D5 vapor pressure is ~4- to 6-fold lower than D4 and ~7- to 11-fold higher than D6; D5 boiling point is ~34 °C higher than D4 and ~35 °C lower than D6
Conditions	Standard ambient pressure conditions; values drawn from multiple authoritative database sources (chemicalbook.cn for D5, Wikipedia for D4, PMC table for D6)

Why This Matters

In cosmetic and personal care formulation, evaporation rate directly governs skin feel during application, dry-down time, and the temporal window during which active ingredients are delivered. D5's intermediate volatility is the physicochemical basis for its widespread adoption as the 'gold standard' volatile carrier, offering a performance window that neither D4 nor D6 can replicate when used alone.

• [1] Wikipedia contributors. Octamethylcyclotetrasiloxane. Wikipedia, The Free Encyclopedia. Accessed May 2026. View Source
• [2] ChemicalBook. Decamethylcyclopentasiloxane (CAS 541-02-6) – Physicochemical Properties. Accessed May 2026. View Source
• [3] Wikipedia contributors. Decamethylcyclopentasiloxane. Wikipedia, The Free Encyclopedia. Accessed May 2026. View Source
• [4] PMC Table 1. Properties of Dodecamethylcyclohexasiloxane (D6). PMC11187014. View Source

Sludge Sorption Affinity Among Cyclic Siloxanes

In batch experiments studying hydrolysis and sorption of cyclic siloxanes to digested sludge, D5 demonstrated the greatest affinity for sorption among all tested cVMS species (D3, D4, D5, D6, D6_silane), with a log Kd of 3.84 ± 3.42 . The lowest log Kd value was observed for D3 (1.46 ± 0.95). Hydrolysis half-lives varied substantially by compound and temperature, ranging from 0.07 ± 0.01 days (D3, 55 °C) to 48.4 ± 17.1 days (D6_silane, 4 °C) . The combination of high sludge affinity and moderate hydrolysis kinetics for D5 dictates that in wastewater treatment plants, D5 preferentially partitions to sludge rather than remaining in the aqueous phase or volatilizing—a fate profile distinct from both D4 and D6 .

Sludge Sorption

Data to verify

D5 log Kd = 3.84 ± 3.42

Highest among tested cVMS

Supports wastewater partitioning model context; sludge affinity distinct from D4/D6

Batch experiments; source-specific review recommended

Evidence Dimension	Sorption affinity to digested sludge (log Kd)
Target Compound Data	D5: log Kd = 3.84 ± 3.42
Comparator Or Baseline	D3: log Kd = 1.46 ± 0.95; D4 and D6: intermediate values (exact values from Gatidou et al. 2016)
Quantified Difference	D5 shows the highest log Kd among all tested cVMS, with a difference of approximately 2.4 log units vs. D3 (lowest affinity)
Conditions	Batch experiments; digested sludge; hydrolysis and sorption studied across temperature range; mesophilic and thermophilic conditions

Why This Matters

For environmental risk assessment and wastewater treatment plant operators, the pronounced sludge affinity of D5 means that removal strategies relying on sorption to sludge will differentially capture D5 relative to other cVMS. This property has direct implications for biogas contamination control (siloxane-related engine deposits) and for compliance with sludge-quality regulations in jurisdictions monitoring siloxane levels.

Cytotoxicity of Cyclic vs. Linear Siloxanes

In a comparative in vitro study evaluating low-molecular-weight components (LMWCs) of ophthalmic silicone oils, cyclic siloxanes D4 and D5 displayed significantly higher cytotoxicity than their linear counterparts L4 (decamethyltetrasiloxane) and L5 (dodecamethylpentasiloxane), which share similar molecular formulas [1]. Using a transwell cell culture system with three retinal cell lines (ARPE-19, Müller rMC-1, photoreceptor 661W) and CCK-8 viability assays over 72 hours, D5 exhibited moderate cytotoxicity—showing significant toxicity after 24 hours of incubation (p < 0.05) on rMC-1 and 661W cells—whereas its linear analog L5 showed no significant adverse effects on any retinal cell line during the entire observation period compared with controls (p > 0.05) [1]. This demonstrates that the cyclic-versus-linear molecular topology, independent of molecular weight, is a determinant of biological activity.

Cytotoxicity

Head-to-head

D5: moderate cytotoxicity at 24 h (p < 0.05)
L5: no significant effect (72 h)

Cyclic ≠ Linear

Supports cell-model endpoint review; cyclic topology governs biological response, not MW alone

ARPE-19, rMC-1, 661W retinal lines; transwell system

Evidence Dimension	Cytotoxicity on retinal cell lines (CCK-8 viability assay, 6–72 h)
Target Compound Data	D5: moderate cytotoxicity; significant toxicity after 24 h on rMC-1 and 661W cells (p < 0.05 vs. controls); apoptosis confirmed in ARPE-19
Comparator Or Baseline	L5 (dodecamethylpentasiloxane): no significant adverse effects on any retinal cell line throughout 72 h observation (p > 0.05 vs. controls)
Quantified Difference	Qualitative difference: D5 induces significant, time-dependent cytotoxicity and apoptosis, whereas L5 is indistinguishable from negative controls across all three retinal cell lines
Conditions	Transwell cell culture system; three retinal cell lines (ARPE-19, rMC-1, 661W); CCK-8 assay at 6, 24, and 72 h; liquid and emulsified forms tested

Why This Matters

For manufacturers of ophthalmic silicone oils and implantable medical devices, the cyclic (D5) versus linear (L5) cytotoxicity differential provides a clear rationale for limiting cyclic LMWC content in high-purity silicone oils. Procurement specifications for medical-grade silicones should therefore consider not only total LMWC content but specifically the cyclic fraction, with D5 representing a higher toxicological risk than its linear analog.

• [1] Ip YL, et al. What Is the Cause of Toxicity of Silicone Oil? Materials. 2021;15(1):269. View Source

Application Scenarios Driving D5 Procurement

Leave-On Formulations Requiring Low Dermal Penetration

In skin care, sun care, and color cosmetics where the volatile carrier remains in prolonged contact with skin, D5's one-order-of-magnitude lower dermal absorption compared with D4 (0.04% vs. 0.5% of applied dose) [1] provides a quantifiable safety margin. Coupled with its intermediate volatility profile—sufficiently persistent to enable even spreadability and active ingredient delivery, yet volatile enough to evaporate without residue [2]—D5 remains the benchmark volatile silicone for formulators who must balance sensory performance with dermal exposure minimization. The patent literature explicitly documents that D5 replaced D4 in most cosmetic formulations specifically because D4's higher volatility and adverse safety profile made it unsuitable [3].

Atmospheric Fate Modeling and Environmental Risk Assessment

For environmental chemists and regulatory risk assessors building multimedia fate models, the 33% faster OH radical reaction rate of D5 relative to D4 (k_OH: 2.6 × 10⁻¹² vs. 1.9 × 10⁻¹² cm³ molecule⁻¹ s⁻¹) [4] is a critical input parameter that directly affects estimates of atmospheric residence time and long-range transport potential. Because the dominant removal mechanism for cVMS from air is OH radical reaction, this rate differential must be incorporated compound-specifically; using a generic cVMS value would underestimate D5 degradation and overestimate its atmospheric persistence. Similarly, D5's highest-in-class sludge sorption affinity (log Kd = 3.84 ± 3.42) means that wastewater treatment plant partitioning models must treat D5 distinctly from D4 and D6 to avoid misallocation between aqueous, sludge, and atmospheric compartments .

Silicone Polymer Intermediate with Controlled Volatility

In industrial silicone manufacturing where cyclic siloxanes serve as polymerization feedstocks, D5's distinct boiling point (~210 °C) and vapor pressure (~20–33 Pa at 25 °C) [2] make it the preferred intermediate when a volatility window between D4 (~175 °C, ~124 Pa) and D6 (~245 °C, ~3 Pa) is required [5][6]. This intermediate volatility translates to more manageable distillation and stripping operations during polymer purification, reducing energy costs compared with D6 while avoiding the excessive evaporative losses and workplace exposure risks associated with D4.

Ophthalmic Silicone Oil Quality Control

For manufacturers and procurers of medical-grade silicone oils used as long-term endotamponade agents in vitreoretinal surgery, the finding that cyclic LMWCs (D4, D5) exhibit significantly higher cytotoxicity than linear analogs (L4, L5) on retinal pigment epithelial (ARPE-19), Müller, and photoreceptor cell lines [7] establishes that procurement specifications should explicitly limit cyclic siloxane content—not merely total LMWC content. D5, as a common residual cyclic in incompletely polymerized silicone oils, represents a specific toxicological risk factor that can be mitigated through rigorous stripping and quality assurance protocols targeting cyclic species removal.

Application

Selection Property

Validation Focus

Leave-on formulation research

Dermal penetration endpoint context

Skin absorption comparison vs D4

Environmental fate modeling

OH radical rate and sludge partitioning specificity

Compound-specific fate inputs; persistence assessment

Silicone polymer intermediate processing

Intermediate volatility window

Distillation and stripping operation parameters

Ophthalmic silicone oil quality control

Cyclic vs linear siloxane cytotoxicity profile

LMWC cyclic fraction in purity specifications

• [1] Jovanovic ML, et al. In vitro and in vivo percutaneous absorption of ¹⁴C-octamethylcyclotetrasiloxane (¹⁴C-D4) and ¹⁴C-decamethylcyclopentasiloxane (¹⁴C-D5). Regul Toxicol Pharmacol. 2008;50(2):239–248. View Source
• [2] ChemicalBook. Decamethylcyclopentasiloxane (CAS 541-02-6) – Physicochemical Properties. Accessed May 2026. View Source
• [3] O'Lenick AJ Jr, et al. Silicon-free hydrocarbons providing aesthetic volatility. US Patent 8,506,974 B2. Filed November 12, 2008. Issued August 13, 2013. View Source
• [4] Safron A, Strandell M, Kierkegaard A, et al. Rate Constants and Activation Energies for Gas-Phase Reactions of Three Cyclic Volatile Methyl Siloxanes with the Hydroxyl Radical. Int J Chem Kinet. 2015;47(7):420–428. View Source
• [5] Wikipedia contributors. Octamethylcyclotetrasiloxane. Wikipedia, The Free Encyclopedia. Accessed May 2026. View Source
• [6] PMC Table 1. Properties of Dodecamethylcyclohexasiloxane (D6). PMC11187014. View Source
• [7] Ip YL, et al. What Is the Cause of Toxicity of Silicone Oil? Materials. 2021;15(1):269. View Source